Cas no 1546273-34-0 (4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine)

4-Bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine is a heterocyclic compound featuring a pyrazole core substituted with a bromo group and an amine functionality, further modified by a 1-methyl-1H-pyrazol-3-ylmethyl moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The bromo substituent enhances reactivity for cross-coupling reactions, while the amine group offers a handle for further derivatization. Its stable yet modifiable framework makes it valuable for constructing complex heterocyclic systems. Suitable for controlled functionalization, this compound is often utilized in medicinal chemistry for lead optimization and scaffold diversification.

4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine structure

1546273-34-0 structure

Product Name:4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine

CAS No:1546273-34-0

MF:C₈H₁₀BrN₅

MW:256.102499485016

CID:6397618

PubChem ID:82866303

Update Time:2025-10-11

4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

- 4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine
- 1H-Pyrazol-3-amine, 4-bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-
- 1546273-34-0
- 4-BROMO-1-[(1-METHYL-1H-PYRAZOL-3-YL)METHYL]-1H-PYRAZOL-3-AMINE
- AKOS021185256
- EN300-1107387
- Inchi： 1S/C8H10BrN5/c1-13-3-2-6(11-13)4-14-5-7(9)8(10)12-14/h2-3,5H,4H2,1H3,(H2,10,12)
- InChI Key： SAFGQPOOQSSTTK-UHFFFAOYSA-N
- SMILES： N1(CC2C=CN(C)N=2)C=C(Br)C(N)=N1

Computed Properties

Exact Mass: 255.01196g/mol
Monoisotopic Mass: 255.01196g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 202
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 61.7Å²

Experimental Properties

Density: 1.78±0.1 g/cm3(Predicted)
Boiling Point: 445.6±40.0 °C(Predicted)
pka: 1.68±0.10(Predicted)

4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1107387-0.05g	4-bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine	1546273-34-0	95%	0.05g	$888.0	2023-10-27
Enamine	EN300-1107387-0.1g	4-bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine	1546273-34-0	95%	0.1g	$930.0	2023-10-27
Enamine	EN300-1107387-0.25g	4-bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine	1546273-34-0	95%	0.25g	$972.0	2023-10-27
Enamine	EN300-1107387-0.5g	4-bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine	1546273-34-0	95%	0.5g	$1014.0	2023-10-27
Enamine	EN300-1107387-1.0g	4-bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine	1546273-34-0		1g	$1414.0	2023-05-24
Enamine	EN300-1107387-2.5g	4-bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine	1546273-34-0	95%	2.5g	$2071.0	2023-10-27
Enamine	EN300-1107387-5.0g	4-bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine	1546273-34-0		5g	$4102.0	2023-05-24
Enamine	EN300-1107387-10.0g	4-bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine	1546273-34-0		10g	$6082.0	2023-05-24
Enamine	EN300-1107387-1g	4-bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine	1546273-34-0	95%	1g	$1057.0	2023-10-27
Enamine	EN300-1107387-5g	4-bromo-1-[(1-methyl-1H-pyrazol-3-yl)methyl]-1H-pyrazol-3-amine	1546273-34-0	95%	5g	$3065.0	2023-10-27

4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine Related Literature

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Additional information on 4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine

Recent Advances in the Study of 4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine (CAS: 1546273-34-0)

The compound 4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine (CAS: 1546273-34-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the unique structural features of 4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine, which make it a promising candidate for targeting specific biological pathways. The compound's pyrazole core, coupled with the bromo and amine functional groups, allows for versatile interactions with various biological targets, including kinases and GPCRs. Researchers have employed advanced synthetic methodologies to optimize the compound's yield and purity, ensuring its suitability for further pharmacological evaluation.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating key cellular processes. For instance, preliminary data suggest that 4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine exhibits inhibitory activity against certain cancer cell lines, with IC50 values in the low micromolar range. These findings are supported by molecular docking studies, which reveal high-affinity binding to specific protein targets involved in cell proliferation and survival.

Further investigations into the compound's mechanism of action have uncovered its potential as a modulator of inflammatory responses. Experimental models of inflammation have shown that the compound can significantly reduce the production of pro-inflammatory cytokines, suggesting its utility in treating chronic inflammatory diseases. These results are particularly promising given the growing need for novel anti-inflammatory agents with improved safety profiles.

Despite these encouraging findings, challenges remain in the development of 4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and preclinical testing. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 4-bromo-1-(1-methyl-1H-pyrazol-3-yl)methyl-1H-pyrazol-3-amine represents a promising scaffold for the development of new therapeutics in oncology and immunology. Continued research into its pharmacological properties and therapeutic potential is warranted to fully exploit its benefits. This brief underscores the importance of interdisciplinary collaboration in translating chemical discoveries into clinically relevant treatments.